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Compound of Interest

Compound Name: 2-Bromo-5-methylphenol

Cat. No.: B088109 Get Quote

An In-depth Technical Guide to 2-Bromo-5-methylphenol

This guide provides a comprehensive overview of 2-Bromo-5-methylphenol, a significant

chemical intermediate in organic synthesis and pharmaceutical research.[1] It covers its

chemical identity, physicochemical properties, synthesis protocols, applications, and safety and

handling procedures, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identity and Properties
2-Bromo-5-methylphenol, also known by its synonyms 6-Bromo-m-cresol and 6-Bromo-3-

methylphenol, is a brominated derivative of m-cresol.[2][3] Its chemical structure and properties

make it a versatile building block in the synthesis of more complex molecules.[1]

Table 1: Chemical Identifiers for 2-Bromo-5-methylphenol

Identifier Value

IUPAC Name 2-Bromo-5-methylphenol

CAS Number 14847-51-9[2][4][5]

Molecular Formula C₇H₇BrO[2][3][5]

Synonyms
6-Bromo-m-cresol, 6-Bromo-3-methylphenol,

Phenol, 2-bromo-5-methyl-[2][3]
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Table 2: Physicochemical Properties of 2-Bromo-5-methylphenol

Property Value

Molecular Weight 187.03 g/mol [5][6][7]

Appearance
Off-white crystalline solid or dark brown to very

dark brown solid[3]

Melting Point 62 °C[2]

Boiling Point 206-208 °C @ 731 Torr[2]

Solubility Slightly soluble in Chloroform and DMSO[3]

pKa 8.54 ± 0.10 (Predicted)[3]

Density 1.3839 g/cm³ (Rough Estimate)[2]

Synthesis of 2-Bromo-5-methylphenol
The synthesis of 2-Bromo-5-methylphenol can be achieved through various methods. One

common approach is the direct bromination of 5-methylphenol (m-cresol).[4][8] An alternative,

well-documented method involves a Sandmeyer-type reaction starting from 6-Amino-m-cresol.

[8]

Experimental Protocol: Synthesis from 6-Amino-m-
cresol[8]
This protocol details the synthesis via diazotization of an amino group followed by substitution

with bromine.

Materials:

6-Amino-m-cresol (5.0 g, 41 mmol)

48% Hydrobromic acid (HBr) (22 ml total)

Sodium nitrite (NaNO₂) (2.8 g, 41 mmol)
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Copper(I) bromide (CuBr) (6.4 g, 22 mmol)

Water

Ice chips

Ether

Magnesium sulfate (MgSO₄)

Silica gel

Hexanes/Ethyl acetate (98:2)

Procedure:

Diazotization: An ice-cooled mixture of 6-amino-m-cresol (5.0 g, 41 mmol) and 48%

hydrobromic acid (17 ml, 100 mmol) is prepared. A solution of sodium nitrite (2.8 g, 41 mmol)

in 5 ml of water is added rapidly with stirring, ensuring the temperature is maintained below

10°C by adding ice chips.[8]

Sandmeyer Reaction: The resulting diazonium salt solution is added in portions over 30

minutes to a boiling mixture of copper(I) bromide (6.4 g, 22 mmol) and 48% hydrobromic

acid (5 ml).[8]

Reflux and Extraction: The reaction mixture is refluxed for an additional 30 minutes. After

cooling, the mixture is extracted twice with 100 ml of ether.[8]

Purification: The combined ether extracts are washed with water, dried over magnesium

sulfate, and the solvent is evaporated. The residue is purified by chromatography on silica

gel using a 98:2 hexanes/ethyl acetate eluent to yield 2-Bromo-5-methylphenol as an oil

(1.6 g, 20% yield).[8]
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Step 1: Diazotization

Step 2: Sandmeyer Reaction

Step 3: Work-up and Purification

6-Amino-m-cresol +
48% HBr

Add NaNO₂ solution
(keep temp < 10°C)

Stirring in ice bath

Diazonium Salt Solution

Add Diazonium Salt Solution

Transfer

Boiling mixture of
CuBr + 48% HBr

Reflux for 30 min

Portion-wise addition

Cool and Extract
with Ether

Proceed to

Wash with Water,
Dry over MgSO₄

Evaporate Solvent

Silica Gel Chromatography
(98:2 Hexanes/EtOAc)

2-Bromo-5-methylphenol
(Final Product)

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Bromo-5-methylphenol from 6-Amino-m-cresol.
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Applications in Research and Development
Brominated phenols are crucial intermediates in both organic synthesis and pharmaceutical

chemistry.[1] The presence of the bromine atom on the phenol ring modifies the molecule's

electronic properties, making 2-Bromo-5-methylphenol a versatile precursor for more

complex structures.[1]

Cross-Coupling Reactions: It serves as a key building block in carbon-carbon bond-forming

reactions such as Suzuki, Stille, and Sonogashira couplings. These reactions are

fundamental in synthesizing a wide array of complex organic molecules.[1]

Pharmaceutical Synthesis: The bromophenol motif is present in numerous natural products

and is a vital component in the synthesis of pharmaceuticals and agrochemicals.[1] The

ability to selectively introduce functionality via the bromine and hydroxyl groups allows

chemists to fine-tune molecular properties for desired biological activities.

Safety and Handling
Proper handling of 2-Bromo-5-methylphenol is essential to ensure laboratory safety. The

compound is classified as harmful if swallowed.[2]

Table 3: GHS Hazard and Precautionary Information for 2-Bromo-5-methylphenol
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Category Code Description

Hazard Statement H302 Harmful if swallowed.[2]

Precautionary - Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[6]

P264
Wash hands thoroughly after

handling.[2][6]

P270
Do not eat, drink or smoke

when using this product.[2][6]

P271
Use only outdoors or in a well-

ventilated area.[2][6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2][6]

Precautionary - Response P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[2]

P302+P352
IF ON SKIN: Wash with plenty

of water.[2][6]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[2][6]

P330 Rinse mouth.[2][6]

Precautionary - Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[2][6]

P405 Store locked up.[2][6]

Precautionary - Disposal P501 Dispose of contents/container

to an approved waste disposal
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plant.[2][6]

Handling Recommendations:

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[6]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (inspected prior to use), and tightly fitting safety goggles.[6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place away from

incompatible materials.[6]

First Aid: In case of inhalation, move the victim to fresh air.[6] If skin contact occurs, wash off

with soap and plenty of water.[6] For eye contact, rinse with pure water for at least 15

minutes.[6] If swallowed, rinse mouth with water and seek immediate medical attention.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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